1-{[4-(benzyloxy)-3-chloro-5-methoxybenzyl]amino}-2-propanol hydrochloride

• IUPAC Name: 1-[(3-chloro-5-methoxy-4-phenylmethoxyphenyl)methylamino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H22ClNO3.ClH/c1-13(21)10-20-11-15-8-16(19)18(17(9-15)22-2)23-12-14-6-4-3-5-7-14;/h3-9,13,20-21H,10-12H2,1-2H3;1H
• InChI Key: CPYVXFCMEDWZCU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=C(C(=C1)Cl)OCC2=CC=CC=C2)OC)O.Cl
• Molecular Formula: C18H23Cl2NO3
• Molecular Weight: 372.3 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a benzyl group attached to an oxygen atom, which is further connected to a methoxybenzyl group. This methoxybenzyl group is substituted with a chlorine atom and a methoxy group. The compound also contains a propanol group with an amino group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzyl group, the introduction of the methoxy and chloro groups, and the attachment of the propanol group. The exact synthesis process would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The benzyl group, the methoxy group, and the chloro group all contribute to the overall structure of the molecule. The presence of the amino group and the propanol group also adds to the complexity of the structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions due to the presence of several reactive functional groups. For example, the benzyl group could undergo reactions at the benzylic position. The chloro group could participate in nucleophilic substitution reactions. The amino group and the propanol group could also engage in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar amino and propanol groups could impact its solubility in water. The benzyl group and the methoxy group could influence its reactivity.

Safety and Hazards

This compound could potentially pose safety hazards, depending on its specific properties and how it is handled. For example, if it is a flammable liquid, it could pose a fire hazard. If it is harmful in contact with skin or causes severe skin burns and eye damage, appropriate safety precautions would need to be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies to elucidate its mechanism of action, investigations into its potential uses, and the development of methods for its safe and efficient synthesis.